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Abstract
Decatromicin B is a potent, naturally occurring antibiotic belonging to the tetronic acid class of

compounds. Isolated from Actinomadura sp. MK73-NF4, it exhibits significant activity against a

range of Gram-positive bacteria, including clinically important methicillin-resistant

Staphylococcus aureus (MRSA) strains. This document provides a detailed overview of the

chemical structure, physicochemical properties, and biological activities of Decatromicin B. It

also outlines the experimental protocols for its isolation and structure elucidation. Due to its

limited availability, further investigation into its precise mechanism of action and potential

therapeutic applications is warranted.[1][2]

Chemical Structure and Properties
Decatromicin B is a complex macrolide characterized by a spirotetronate core structure.[3] Its

chemical identity has been established through extensive spectroscopic analysis.
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The definitive chemical structure of Decatromicin B was determined using a combination of

1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy, mass spectrometry, and X-ray

crystallography of a derivative.[4]

Figure 1: Chemical Structure of Decatromicin B (A 2D representation of the chemical structure

of Decatromicin B would be presented here in a full whitepaper.)

Physicochemical Properties
A summary of the key physicochemical properties of Decatromicin B is presented in the table

below.

Property Value Reference(s)

Molecular Formula C45H56Cl2N2O10

Molecular Weight 855.8 g/mol

CAS Number 235097-64-0

Appearance Off-white to light tan solid [3]

Purity >95% by HPLC [2]

Solubility

Soluble in ethanol, methanol,

DMF, and DMSO; poor water

solubility.

[1][2]

Storage -20°C [2]

Biological Activity
Decatromicin B has demonstrated potent antibacterial activity, primarily against Gram-positive

bacteria. Its efficacy against drug-resistant strains like MRSA makes it a compound of

significant interest for further research and development.[2]

Antibacterial Spectrum
The minimum inhibitory concentrations (MICs) of Decatromicin B against various bacterial

strains are summarized in the table below.
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Bacterial Strain MIC (µg/mL) Reference(s)

Staphylococcus aureus FDA

209P
0.39

Staphylococcus aureus Smith 0.78

Staphylococcus aureus

(MRSA) No. 116
0.39

Staphylococcus aureus

(MRSA) No. 123
0.78

Micrococcus luteus PCI 1001 0.78

Bacillus subtilis PCI 219 0.78

Corynebacterium bovis 1810 6.25

The following diagram illustrates the antibacterial spectrum of Decatromicin B.
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Caption: Antibacterial activity of Decatromicin B against Gram-positive bacteria.
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The precise molecular mechanism of action of Decatromicin B has not yet been fully

elucidated.[2] This is largely attributed to the compound's limited availability for in-depth

studies.[2] However, as a member of the spirotetronate class of polyketides, it is hypothesized

to interfere with essential bacterial processes.[3] Further research is required to identify its

specific cellular target.

Experimental Protocols
The following sections detail the methodologies employed in the isolation and structural

characterization of Decatromicin B, as reported in the initial discovery.[1]

Isolation of Decatromicin B
Decatromicin B was isolated from the culture broth of Actinomadura sp. MK73-NF4 through a

multi-step purification process.[1]

Protocol:

Fermentation:Actinomadura sp. MK73-NF4 is cultured under specific conditions to produce

Decatromicin B.

Extraction: The culture broth is extracted with butyl acetate to partition the antibiotic into the

organic phase.

Silica Gel Column Chromatography: The crude extract is subjected to silica gel column

chromatography to separate Decatromicin B from other metabolites.

Silica Gel Thin Layer Chromatography (TLC): Further purification is achieved using

preparative silica gel TLC.

Sephadex LH-20 Column Chromatography: A final purification step is performed using a

Sephadex LH-20 column to yield pure Decatromicin B.[1]

The following diagram illustrates the isolation workflow.
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Caption: A multi-step chromatographic process for Decatromicin B isolation.

Structure Elucidation
The chemical structure of Decatromicin B was determined through a combination of advanced

spectroscopic techniques.[4]

Protocol:

NMR Spectroscopy: A comprehensive suite of NMR experiments was conducted to

determine the planar structure and relative stereochemistry. This included:
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¹H NMR

¹³C NMR

COSY (Correlation Spectroscopy)

HMQC (Heteronuclear Multiple Quantum Coherence)

HMBC (Heteronuclear Multiple Bond Correlation)

NOESY (Nuclear Overhauser Effect Spectroscopy)[4]

Modified Mosher's Method: The absolute configuration of the aglycone was determined using

the modified Mosher's method.[4]

X-ray Crystallography: The absolute structure of the glycosyl moiety was confirmed by X-ray

analysis of an O-(p-bromobenzoyl) derivative.[4]

The logical relationship for the structure elucidation is depicted below.

Structure Elucidation of Decatromicin B
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Complete 3D Structure of
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Caption: Spectroscopic and chemical methods for Decatromicin B structure determination.
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Conclusion and Future Directions
Decatromicin B is a promising antibacterial agent with potent activity against Gram-positive

pathogens, including MRSA. Its complex and unique chemical structure makes it an interesting

subject for synthetic chemistry and medicinal chemistry studies. However, the lack of a detailed

understanding of its mechanism of action and its limited availability are significant hurdles to its

further development.[2] Future research should focus on:

Developing a scalable synthetic route to enable further biological evaluation.

Identifying the specific molecular target and elucidating the mechanism of action.

Investigating its efficacy in in vivo models of bacterial infection.

Exploring potential synergistic effects with other antibiotics.

Addressing these key areas will be crucial in determining the therapeutic potential of

Decatromicin B and its analogs in the ongoing fight against antibiotic resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15561274#decatromicin-b-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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